2-[2-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-isopropylacetamide

• IUPAC Name: 2-[2-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H26N4O3S/c1-4-14-5-7-15(8-6-14)22-18(26)12-27-19-20-9-16(11-24)23(19)10-17(25)21-13(2)3/h5-9,13,24H,4,10-12H2,1-3H3,(H,21,25)(H,22,26)
• InChI Key: PJAVLUIFWHNXGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC(C)C)CO
• Molecular Formula: C19H26N4O3S
• Molecular Weight: 390.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 4-[({2-[(4-Ethylphenyl)amino]-2-oxoethyl}thio)methyl]benzoic acid have been synthesized. Protodeboronation of alkyl boronic esters has been reported, which could potentially be applied in the synthesis of this compound.

Scientific Research Applications

Antibacterial and Antifungal Agents

Some derivatives related to the compound have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, 5-Nitroimidazole derivatives showed effectiveness against both bacteria and fungi, indicating potential applications in antimicrobial treatments (Günay et al., 1999).

Synthesis and Biological Activities

Research on the synthesis of similar compounds and their biological activities has been conducted. For example, certain pyrrole derivatives were found to possess cytotoxic activity against gastrointestinal stromal tumor cells, suggesting potential therapeutic applications in cancer treatment (Zykova et al., 2018).

Novel Synthetic Transformations

The compound belongs to a class where novel synthetic transformations are explored, such as the synthesis of 1H-imidazole 3-oxides from amino acid esters (Jasiński et al., 2008). These transformations can lead to the discovery of new compounds with various biological activities.

Antimicrobial Evaluation

Compounds structurally similar to the query compound have been synthesized and evaluated for antimicrobial activities. A series of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives, for example, showed significant activity against selected microbial species (Gul et al., 2017).

Potential Antipsychotic Agents

There is research on derivatives that, while not directly matching the query compound, belong to a similar class and have shown potential as antipsychotic agents. These compounds did not interact with dopamine receptors, which is a distinct feature compared to clinically available antipsychotic drugs (Wise et al., 1987).